Cas no 2138412-87-8 (Propanoic acid, 2,2-difluoro-3-(3-methylbutoxy)-)

• Product Name: Propanoic acid, 2,2-difluoro-3-(3-methylbutoxy)-
• CAS No: 2138412-87-8
• MF: C₈H₁₄F₂O₃
• MW: 196.191770076752
• CID: 5301322
• Update Time: 2025-05-22

Propanoic acid, 2,2-difluoro-3-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methylbutoxy)propanoic acid
• Propanoic acid, 2,2-difluoro-3-(3-methylbutoxy)-

• Inchi： 1S/C8H14F2O3/c1-6(2)3-4-13-5-8(9,10)7(11)12/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： ARESFQVFLFQNMT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(COCCC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Additional information on Propanoic acid, 2,2-difluoro-3-(3-methylbutoxy)-

Propanoic Acid, 2,2-Difluoro-3-(3-Methylbutoxy): A Comprehensive Overview

Propanoic acid, 2,2-difluoro-3-(3-methylbutoxy), also known by its CAS number 2138412-87-8, is a versatile organic compound with significant applications in various industries. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its application in cutting-edge research have further highlighted its importance in modern chemistry.

The molecular structure of propanoic acid, 2,2-difluoro-3-(3-methylbutoxy) consists of a propanoic acid backbone with two fluorine atoms attached to the second carbon and a 3-methylbutoxy group at the third position. This arrangement imparts the compound with distinct reactivity and physical properties. The presence of fluorine atoms enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on optimizing the synthesis of CAS 2138412-87-8. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to improve yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method utilizing palladium catalysts to achieve high yields of the compound under mild conditions.

In terms of applications, propanoic acid, 2,2-difluoro-3-(3-methylbutoxy) has shown promise in the pharmaceutical industry as a precursor for bioactive molecules. Its ability to act as an intermediate in the synthesis of complex drug compounds has made it invaluable in medicinal chemistry. Additionally, its use in agrochemicals has been explored for its potential as a herbicide or fungicide.

The environmental impact of CAS 2138412-87-8 has also been a topic of recent research. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, propanoic acid, 2,2-difluoro-3-(3-methylbutoxy), or CAS number 2138412-87-8, stands out as a significant compound with diverse applications and ongoing research interest. Its unique chemical properties and potential uses continue to drive innovation across multiple fields.